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Compound of Interest

Compound Name: Methyl 2-fluoro-3-oxopentanoate

Cat. No.: B069860

Essential Safety and Handling Guide for Methyl 2-
fluoro-3-oxopentanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling
Methyl 2-fluoro-3-oxopentanoate in a laboratory setting. Adherence to these procedures is
critical for ensuring personnel safety and proper environmental management. This compound is
classified as a flammable liquid and, as a halogenated organic substance, requires specific
handling and disposal considerations.

Hazard Identification and Safety Data

Methyl 2-fluoro-3-oxopentanoate is a flammable liquid and vapor.[1][2][3] Due to its
halogenated nature, it is prudent to handle it with the same precautions as other potentially
hazardous halogenated organic compounds, which can pose health risks upon ingestion, skin
absorption, or inhalation.[4]
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Property Data Citation
H226: Flammable liquid and

GHS Hazard Statement [1][2]13]
vapor

Molecular Formula C6H9FO3 [3]

Molecular Weight 148.13 g/mol [3]

2-Fluoro-3-oxopentanoic Acid
Methyl Ester, Methyl 2-Fluoro-

Synonyms [1][5][6]
3-oxovalerate, 2-Fluoro-3-

oxovaleric Acid Methyl Ester

Operational Plan: Safe Handling Procedures

A systematic approach is essential when working with Methyl 2-fluoro-3-oxopentanoate to
minimize exposure and mitigate risks.

Engineering Controls

» Ventilation: All handling of Methyl 2-fluoro-3-oxopentanoate must be conducted within a
properly functioning certified laboratory chemical fume hood.[4]

« Ignition Sources: Keep the work area free of heat, sparks, open flames, and other ignition
sources.[1] Use explosion-proof electrical and lighting equipment.[6]

o Eyewash and Safety Shower: Ensure that an eyewash station and an emergency shower are
readily accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Methyl 2-fluoro-3-oxopentanoate:

e Eye and Face Protection: Chemical splash goggles are required. For tasks with a higher risk
of splashing, a face shield should be worn in addition to goggles.[7]

» Hand Protection: Wear nitrile rubber gloves. It is advisable to double-glove, especially for
prolonged handling, as nitrile gloves may have poor compatibility with some halogenated
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solvents.[4] Always consult the glove manufacturer's compatibility chart.

o Body Protection: A fully buttoned, long-sleeved laboratory coat must be worn to protect skin
and clothing.[1][4]

» Footwear: Closed-toe shoes are required at all times in the laboratory.[1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

nrc.gov [nrc.gov]

www-pub.iaea.org [www-pub.iaea.org]

Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]

2.
3.
e 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
5.
6. ehs.princeton.edu [ehs.princeton.edu]

7.

braun.matse.illinois.edu [braun.matse.illinois.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 2-
fluoro-3-oxopentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069860#personal-protective-equipment-for-handling-
methyl-2-fluoro-3-oxopentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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